Cas no 865869-28-9 (4,4-Dimethylcyclohexen-1-ylboronic acid)

• Product Name: 4,4-Dimethylcyclohexen-1-ylboronic acid
• CAS No: 865869-28-9
• MF: C₈H₁₅BO₂
• MW: 154.014502763748
• MDL: MFCD07363758
• CID: 719796
• PubChem ID: 44119555
• Update Time: 2025-05-28

4,4-Dimethylcyclohexen-1-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4,4-Dimethylcyclohex-1-en-1-yl)boronic acid
• 4,4-Dimethylcyclohexen-1-Ylboronic Acid
• 4,4-Dimethylcyclohexene-1-boronic acid
• (4,4-dimethylcyclohexen-1-yl)boronic acid
• Boronic acid,B-(4,4-dimethyl-1-cyclohexen-1-yl)-
• 4,4-dimethyl-1-cyclohexenyl boronic acid
• 4,4-dimethyl-cyclohex-1-enyl-boronic acid
• OR4226
• DTXSID30657288
• PS-9785
• HWFBGGLUEZIDOE-UHFFFAOYSA-N
• (4,4-Dimethylcyclohex-1-en-1-yl)boronicacid
• CS-0174673
• 4,4-dimethylcyclohexen-1-yl boronic acid
• FT-0644968
• SCHEMBL1643741
• 4,4-dimethyl-cyclohex-1-enyl boronic acid
• Boronic acid, (4,4-dimethyl-1-cyclohexen-1-yl)-
• 4,4-dimethyl-cyclohex-1-enylboronic acid
• 4,4-dimethyl-1-cyclohexen-1-yl boronic acid
• EN300-149021
• AKOS006222940
• 865869-28-9
• A841730
• 4,4-DIMETHYL-1-CYCLOHEXEN-1-YLBORONIC ACID
• 4,4-DIMETHYLCYCLOHEX-1-ENYLBORONIC ACID
• AB30703
• 4,4-dimethylcyclohexen-1-ylboronic acid, AldrichCPR
• F87328
• MFCD07363758
• DB-016044
• 4,4-dimethylcyclohex-1-en-1-ylboronic acid
• 4,4-Dimethylcyclohexen-1-ylboronic acid

• MDL： MFCD07363758
• Inchi： 1S/C8H15BO2/c1-8(2)5-3-7(4-6-8)9(10)11/h3,10-11H,4-6H2,1-2H3
• InChI Key： HWFBGGLUEZIDOE-UHFFFAOYSA-N
• SMILES： OB(C1=CCC(C)(C)CC1)O

Computed Properties

• Exact Mass: 154.11700
• Monoisotopic Mass: 154.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Density: 1
• Melting Point: 152-154
• Boiling Point: 264.1°C at 760 mmHg
• Flash Point: 113.5°C
• Refractive Index: 1.477
• PSA: 40.46000
• LogP: 1.13490

4,4-Dimethylcyclohexen-1-ylboronic acid Security Information

• Hazard Statement： Irritant/Store below -20C
• Hazardous Material Identification：
• Storage Condition：储存低于 -20C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acids

Additional information on 4,4-Dimethylcyclohexen-1-ylboronic acid

Comprehensive Overview of 4,4-Dimethylcyclohexen-1-ylboronic acid (CAS No. 865869-28-9): Properties, Applications, and Industry Trends

4,4-Dimethylcyclohexen-1-ylboronic acid (CAS No. 865869-28-9) is a specialized boronic acid derivative widely utilized in organic synthesis, pharmaceuticals, and material science. Its unique structure, featuring a cyclohexene ring with dimethyl substitutions and a boronic acid functional group, makes it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers.

Recent trends in green chemistry and sustainable synthesis have heightened interest in boronic acid compounds like 4,4-Dimethylcyclohexen-1-ylboronic acid. Users often inquire about its solubility (e.g., in THF or DMSO), stability under aerobic conditions, and storage recommendations—key concerns for laboratory applications. The compound’s role in drug discovery, particularly for kinase inhibitor development, aligns with the pharmaceutical industry’s focus on targeted therapies.

From a technical perspective, 865869-28-9 exhibits a molecular weight of 154.02 g/mol and typically appears as a white to off-white crystalline powder. Its boron-carbon bond enables selective transformations, a feature highlighted in peer-reviewed journals and patent literature. SEO-optimized queries such as "4,4-Dimethylcyclohexen-1-ylboronic acid synthesis protocol" or "CAS 865869-28-9 suppliers" reflect user demand for practical procurement and synthetic guidance.

Innovations in catalysis and flow chemistry have further expanded the utility of this compound. For instance, its integration into continuous manufacturing processes addresses industrial needs for scalability and cost-efficiency—a recurring theme in chemical engineering forums. Analytical data (e.g., NMR spectra, HPLC purity) are critical for quality control, as emphasized by regulatory standards like ICH guidelines.

Environmental considerations also drive research into biodegradable boron reagents. While 4,4-Dimethylcyclohexen-1-ylboronic acid is not classified as hazardous, proper waste disposal methods remain a common query among environmentally conscious users. Its compatibility with microwave-assisted reactions and photocatalysis further positions it as a modern tool for high-throughput screening.

In summary, 4,4-Dimethylcyclohexen-1-ylboronic acid (CAS 865869-28-9) bridges academic research and industrial applications, with evolving relevance in precision medicine and advanced materials. Its technical attributes and alignment with cutting-edge methodologies ensure sustained interest across scientific disciplines.